3,3-diisopropyl-2-benzofuran-1(3H)-one

• Molecular Formula: C14H18O2
• Molecular Weight: 218.29g/mol
• IUPAC Name: 3,3-di(propan-2-yl)-2-benzofuran-1-one
• InChI: InChI=1S/C14H18O2/c1-9(2)14(10(3)4)12-8-6-5-7-11(12)13(15)16-14/h5-10H,1-4H3
• InChI Key: WOMQEDDXWHIJSZ-UHFFFAOYSA-N
• SMILES: CC(C)C1(C2=CC=CC=C2C(=O)O1)C(C)C

Description

3,3-Diisopropyl-2-benzofuran-1(3H)-one is a disubstituted benzofuranone derivative characterized by two isopropyl groups at the 3-position of the benzofuranone core. Benzofuranones are critical scaffolds in medicinal chemistry due to their presence in bioactive natural products and synthetic pharmaceuticals .

Comparison with Similar Compounds

Substituent Effects on Molecular Properties

The substituents at the 3-position significantly influence physicochemical properties and reactivity. Key examples include:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
3,3-Dimethyl-2-benzofuran-1(3H)-one	Two methyl groups	162.19	Intermediate for anthrone synthesis; planar structure with a mirror plane symmetry .
3,3-Bis(2-methoxyphenyl)-2-benzofuran-1(3H)-one	Two 2-methoxyphenyl groups	346.38	Higher lipophilicity; potential for π-π interactions due to aromatic substituents .
3,3-Bis(2,4,6-trimethylphenyl)-2-benzofuran-1(3H)-one	Two 2,4,6-trimethylphenyl groups	370.48	Bulky substituents enhance steric hindrance; possible applications in materials science .
3-Methyl-3-phenyl-2-benzofuran-1(3H)-one	Methyl and phenyl groups	224.25	Compact structure; used in synthetic intermediates .

Key Observations :

• Lipophilicity : Aromatic and alkyl groups enhance lipophilicity, influencing bioavailability and membrane permeability in bioactive compounds .

Inference for 3,3-Diisopropyl variant :